Cas no 52695-39-3 (4-(Oxiran-2-yl)benzonitrile)

4-(Oxiran-2-yl)benzonitrile structure
4-(Oxiran-2-yl)benzonitrile structure
4-(Oxiran-2-yl)benzonitrile
52695-39-3
C9H7NO
145.15798
375676
40494

4-(Oxiran-2-yl)benzonitrile Properties

Names and Identifiers

    • 4-(Oxiran-2-yl)benzonitrile
    • 4-(2-oxiranyl)Benzonitrile
    • 4-oxiran-2-ylbenzonitrile
    • Benzonitrile,4-(2-oxiranyl)-
    • benzonitrile, 4-oxiranyl-
    • 5-18-06-00371 (Beilstein Handbook Reference)
    • BRN 1307303
    • 52695-39-3
    • DTXSID90967138
    • Z278165196
    • FT-0750977
    • AKOS000139110
    • EN300-40071
    • SCHEMBL1225841
    • p-Cyanostyrene oxide
    • A914402
    • AKOS022188721
    • CS-0248512
    • F79875
    • 4-(2-Oxiranyl)-benzonitrile
    • WLNIRLBZLAAEAQ-UHFFFAOYSA-N
    • 4-Oxiranylbenzonitrile
    • CCA69539
    • FT-0770529
    • FT-0774035
    • p-(epoxyethyl)benzonitrile
    • BENZONITRILE, 4-OXIRANYL-
    • 4-(2-oxiranyl)benzonitrile
    • DB-071569
    • DB-065288
    • 179694-34-9
    • 4-(oxiran-2-yl)benzonitrile
    • 179694-33-8
    • DB-065289
    • +Expand
    • MFCD01662290
    • WLNIRLBZLAAEAQ-UHFFFAOYSA-N
    • InChI=1S/C9H7NO/c10-5-7-1-3-8(4-2-7)9-6-11-9/h1-4,9H,6H2
    • N#CC1=CC=C(C2OC2)C=C1

Computed Properties

  • 145.05281
  • 0
  • 2
  • 1
  • 145.052764
  • 11
  • 185
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 36.3

Experimental Properties

  • 36.32
  • 1.58
  • 285.7°C at 760 mmHg
  • 120.1°C
  • 1.2

4-(Oxiran-2-yl)benzonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00E31S-250mg
4-oxiran-2-ylbenzonitrile
52695-39-3 97%
250mg
$163.00 2024-04-30
A2B Chem LLC
AG56336-50mg
4-(Oxiran-2-yl)benzonitrile
52695-39-3 95%
50mg
$169.00 2024-04-19
Ambeed
A762144-1g
4-(Oxiran-2-yl)benzonitrile
52695-39-3 95+%
1g
$1317.0 2024-07-18
Chemenu
CM154969-1g
4-(oxiran-2-yl)benzonitrile
52695-39-3 95%
1g
$514 2021-08-05
Crysdot LLC
CD12065014-1g
4-(Oxiran-2-yl)benzonitrile
52695-39-3 95+%
1g
$545 2024-07-24
Enamine
EN300-40071-0.05g
4-(oxiran-2-yl)benzonitrile
52695-39-3 95%
0.05g
$127.0
TRC
O991235-10mg
4-(oxiran-2-yl)benzonitrile
52695-39-3
10mg
$ 50.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319182-50mg
4-(Oxiran-2-yl)benzonitrile
52695-39-3 95+%
50mg
¥3106.00
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52695-39-3)4-(Oxiran-2-yl)benzonitrile
A914402
99%
1g
1185.0